1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide
• InChI: InChI=1S/C15H19N3O3/c1-4-21-17-15(20)12-7-8-14(19)18(16-12)13-9-10(2)5-6-11(13)3/h5-6,9H,4,7-8H2,1-3H3,(H,17,20)
• InChI Key: FXLXBBWBIHIESH-UHFFFAOYSA-N
• Canonical SMILES: CCONC(=O)C1=NN(C(=O)CC1)C2=C(C=CC(=C2)C)C
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide, also known as DMPO, is a chemical compound that belongs to the pyridazine family. DMPO has been extensively studied for its potential applications in various scientific research fields due to its unique properties.

Mechanism of Action

1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide exerts its biological effects by scavenging free radicals and reactive oxygen species, which are known to cause oxidative stress and damage to cells and tissues. 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide reacts with these reactive species and forms stable adducts, thereby preventing their harmful effects. 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide has also been found to inhibit the activity of certain enzymes involved in the inflammatory response, further contributing to its anti-inflammatory properties.
Biochemical and Physiological Effects:
1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide has been shown to have a wide range of biochemical and physiological effects. 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide has been found to protect cells and tissues from oxidative damage, reduce inflammation, and improve mitochondrial function. 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide has also been shown to enhance the activity of certain antioxidant enzymes such as superoxide dismutase and catalase, further contributing to its antioxidant properties.

Advantages and Limitations for Lab Experiments

1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide has several advantages for lab experiments, including its stability and ease of use as a spin trap agent in EPR spectroscopy. 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide is also relatively inexpensive and readily available. However, 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide. One potential direction is the development of 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide-based drugs for the treatment of various diseases such as cancer and neurodegenerative disorders. Another direction is the investigation of the mechanisms underlying 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide's antioxidant and anti-inflammatory properties, which could lead to the discovery of new therapeutic targets. Additionally, the use of 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide in combination with other antioxidants or anti-inflammatory agents could enhance its effectiveness and broaden its potential applications.
Conclusion:
In conclusion, 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide is a unique chemical compound with potential applications in various scientific research fields. 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide possesses antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases. 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research on 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide could lead to the development of new therapeutic strategies for the treatment of various diseases.

Synthesis Methods

1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide can be synthesized by reacting 2,5-dimethylphenylhydrazine with ethyl acetoacetate in the presence of acetic acid as a catalyst. The resulting product is then treated with ammonium acetate to form 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide. This synthesis method is relatively simple and efficient, and 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide can be obtained in high yields.

Scientific Research Applications

1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide has been widely used in scientific research fields such as pharmacology, biochemistry, and toxicology. 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide has been found to possess antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. 1-(2,5-dimethylphenyl)-N-ethoxy-6-oxo-4,5-dihydropyridazine-3-carboxamide has also been used as a spin trap agent in electron paramagnetic resonance (EPR) spectroscopy, which is a powerful tool for studying free radicals and reactive oxygen species in biological systems.